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A comprehensive guide for researchers and drug development professionals on the solubility

characteristics of acetylene, detailing its behavior in water versus common organic solvents.

This report provides quantitative solubility data, in-depth experimental methodologies, and a

visual representation of solubility principles.

Acetylene (C₂H₂), the simplest alkyne, exhibits significantly different solubility profiles in water

compared to organic solvents, a critical consideration in its industrial applications, chemical

synthesis, and for safety protocols. This guide provides a detailed comparison of acetylene's

solubility, supported by experimental data and methodologies, to inform researchers in their

selection of appropriate solvent systems.

Enhanced Solubility in Organic Solvents
Acetylene is characterized by its nonpolar nature, which governs its solubility behavior. In

aqueous solutions, its solubility is notably low due to the high polarity of water and the strong

hydrogen bonding network between water molecules. Conversely, acetylene demonstrates

significantly higher solubility in a range of organic solvents, particularly those with lower polarity

or the ability to engage in favorable intermolecular interactions.

Acetone, a polar aprotic solvent, is exceptionally effective at dissolving acetylene. This high

solubility is attributed to the dipole-induced dipole interactions between the acetone and

acetylene molecules. At room temperature and atmospheric pressure, the solubility of

acetylene in acetone is approximately 27.9 grams per kilogram.[1] Other organic solvents such

as dimethylformamide (DMF), benzene, and ethanol also exhibit a greater capacity for
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dissolving acetylene compared to water. For instance, 1 liter of acetone can dissolve

approximately 25 liters of acetylene at 15°C and atmospheric pressure, while 1 liter of water

under the same conditions can only dissolve about 1.1 liters.[2]

The influence of pressure on solubility is also more pronounced in organic solvents. For

example, at a pressure of 1.2 MPa, one liter of acetone can dissolve up to 300 liters of

acetylene.[2] This property is commercially exploited in the safe storage and transportation of

acetylene in cylinders, where it is dissolved in acetone or DMF absorbed onto a porous

material.

Quantitative Solubility Data
The following table summarizes the solubility of acetylene in water and selected organic

solvents at various temperatures and pressures. The data has been collated from multiple

sources and standardized for comparative analysis.
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Solvent
Temperature
(°C)

Pressure (atm)
Solubility (
g/100 g
solvent)

Reference(s)

Water 15 1 ~0.118 [2]

20 1 0.12

25 1 0.12 [3]

Acetone 0 1 5.67

5 1 5.05

15 1 ~2.5 [2]

Room Temp. 1 2.79 [1]

Room Temp. 20.26 68.9 [1]

Dimethylformami

de (DMF)
Room Temp. 1 5.1 [1]

Room Temp. 20.26 62.8 [1]

Ethanol - -
Moderately

Soluble

Benzene - - Soluble

Note: Solubility values can vary slightly depending on the experimental method and purity of

substances.

Experimental Determination of Acetylene Solubility
The solubility of gases in liquids can be determined through various experimental techniques.

The most common methods include volumetric, gravimetric, and saturation methods. Below is

a generalized protocol for a volumetric method, often used to determine the Bunsen coefficient,

which can then be converted to other solubility units.

Experimental Protocol: Volumetric Method
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Objective: To determine the volume of acetylene gas absorbed by a known volume of a solvent

at a specific temperature and pressure.

Apparatus:

Gas burette

Absorption pipette or flask

Thermostatic bath to maintain constant temperature

Manometer to measure pressure

Gas source of pure acetylene

Vacuum pump

Procedure:

Degassing the Solvent: The solvent is first thoroughly degassed to remove any dissolved air,

which would interfere with the measurement. This is typically achieved by boiling the solvent

under reduced pressure and then cooling it while maintaining the vacuum.

Apparatus Setup: The gas burette and absorption pipette are connected and placed in a

thermostatic bath set to the desired experimental temperature. The entire apparatus is then

evacuated using a vacuum pump.

Introducing the Solvent: A precisely measured volume of the degassed solvent is introduced

into the absorption pipette.

Introducing Acetylene: Acetylene gas is introduced into the gas burette, and its initial volume

is recorded at a known temperature and pressure (usually atmospheric pressure, corrected

for the vapor pressure of the solvent).

Absorption: The gas from the burette is brought into contact with the solvent in the

absorption pipette. The mixture is agitated or shaken to facilitate the dissolution of the gas

and to ensure equilibrium is reached.
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Volume Measurement: Once no more gas is absorbed (i.e., the volume in the burette

remains constant over time), the final volume of the gas in the burette is recorded.

Calculation: The volume of acetylene absorbed is the difference between the initial and final

volumes in the gas burette. This absorbed volume is then corrected to standard temperature

and pressure (STP) to calculate the Bunsen coefficient or other solubility units.

Visualization of Solubility Principles
The following diagram illustrates the logical relationship between the properties of acetylene

and the solvents that determine its solubility.

Factors Influencing Acetylene Solubility
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Caption: Factors influencing acetylene solubility in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12558485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

